Cas no 136818-12-7 (Pyrazinamine, 3-chloro-N-(1,1-dimethylethyl)-)

• Product Name: Pyrazinamine, 3-chloro-N-(1,1-dimethylethyl)-
• CAS No: 136818-12-7
• MF: C₈H₁₂ClN₃
• MW: 185.653980255127
• CID: 1240957
• Update Time: 2024-08-04

Pyrazinamine, 3-chloro-N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazinamine, 3-chloro-N-(1,1-dimethylethyl)-
• 2-Pyrazinamine, 3-chloro-N-(1,1-dimethylethyl)-

• Inchi： 1S/C8H12ClN3/c1-8(2,3)12-7-6(9)10-4-5-11-7/h4-5H,1-3H3,(H,11,12)
• InChI Key： UGLLUXIMEDNMED-UHFFFAOYSA-N
• SMILES： C1(NC(C)(C)C)=NC=CN=C1Cl

Computed Properties

• Exact Mass: 185.072
• Monoisotopic Mass: 185.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8A^2

Experimental Properties

• Density: 1.183±0.06 g/cm3(Predicted)
• Boiling Point: 267.9±35.0 °C(Predicted)
• pka: 2.41±0.10(Predicted)